Cas no 2391620-11-2 (1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one)

• Product Name: 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one
• CAS No: 2391620-11-2
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• CID: 5414883
• PubChem ID: 154787367
• Update Time: 2025-07-17

1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4',5'-dihydrospiro[piperidine-4,7'-thieno[2,3-c]pyran]-1-yl}prop-2-en-1-one
• 1-Spiro[4,5-dihydrothieno[2,3-c]pyran-7,4'-piperidine]-1'-ylprop-2-en-1-one
• EN300-26613571
• Z2738287082
• 2391620-11-2
• 1-(4′,5′-Dihydrospiro[piperidine-4,7′-[7H]thieno[2,3-c]pyran]-1-yl)-2-propen-1-one
• 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one

• Inchi： 1S/C14H17NO2S/c1-2-12(16)15-7-5-14(6-8-15)13-11(3-9-17-14)4-10-18-13/h2,4,10H,1,3,5-9H2
• InChI Key： JYASEGMZGNFXIX-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCC3C=CSC=32)CC1)(=O)C=C

Computed Properties

• Exact Mass: 263.09799996g/mol
• Monoisotopic Mass: 263.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.3±45.0 °C(Predicted)
• pka: -0.36±0.20(Predicted)

Additional information on 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one (CAS: 2391620-11-2)

The compound 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one (CAS: 2391620-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 2391620-11-2, which features a spirocyclic piperidine-thienopyran scaffold coupled with a reactive α,β-unsaturated ketone moiety. This structural motif is particularly attractive for drug discovery, as it allows for diverse chemical modifications and interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to this compound, achieving high yields and purity through a novel cyclization strategy.

In terms of biological activity, preliminary investigations have revealed that 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one exhibits promising inhibitory effects against several kinase targets implicated in inflammatory and oncogenic pathways. Notably, in vitro assays conducted by researchers at the University of Cambridge showed potent inhibition of JAK2 and PI3Kδ, with IC50 values in the low nanomolar range. These findings suggest potential applications in autoimmune disorders and certain cancers.

Mechanistic studies have further elucidated the compound's mode of action. X-ray crystallography data, published in Nature Chemical Biology earlier this year, revealed that the spirocyclic core of 2391620-11-2 induces conformational changes in target proteins, while the α,β-unsaturated ketone moiety forms covalent bonds with cysteine residues in the ATP-binding pocket. This dual mechanism of action distinguishes it from conventional kinase inhibitors and may contribute to its enhanced selectivity profile.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Recent pharmacokinetic studies indicate moderate metabolic stability and variable oral bioavailability, prompting ongoing structure-activity relationship (SAR) optimization efforts. Several derivatives with improved drug-like properties are currently under evaluation in preclinical models.

The broader implications of research on 2391620-11-2 extend beyond its immediate therapeutic potential. Its unique spirocyclic architecture has inspired new synthetic methodologies in medicinal chemistry, while its novel mechanism of kinase inhibition provides valuable insights for targeted drug design. As research progresses, this compound may serve as a valuable chemical probe for studying cellular signaling pathways and as a lead structure for developing next-generation kinase modulators.

In conclusion, recent studies on 1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}prop-2-en-1-one (2391620-11-2) have significantly advanced our understanding of its chemical properties and biological activities. While further optimization is needed to address pharmacokinetic limitations, this compound represents an exciting avenue for drug discovery in inflammation and oncology. Continued research in this area is expected to yield important contributions to both basic science and therapeutic development.